(4-chlorophenyl)[1-(tetrahydro-2H-thiopyran-4-yl)-3-piperidinyl]methanone

• IUPAC Name: (4-chlorophenyl)-[1-(thian-4-yl)piperidin-3-yl]methanone
• InChI: InChI=1S/C17H22ClNOS/c18-15-5-3-13(4-6-15)17(20)14-2-1-9-19(12-14)16-7-10-21-11-8-16/h3-6,14,16H,1-2,7-12H2
• InChI Key: DXZUGEBKHROFSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCSCC2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H22ClNOS
• Molecular Weight: 323.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to (4-chlorophenyl)[1-(tetrahydro-2H-thiopyran-4-yl)-3-piperidinyl]methanone often involves substitution reactions, condensation, and the employment of specific reagents to achieve the desired molecular architecture. For example, studies have described the synthesis of complex molecules involving chlorophenyl and piperidinyl groups through reactions like condensation of piperidin-4-yl]-diphenyl-methanol with chlorobenzene sulfonyl chloride, indicating the versatility of these groups in synthetic organic chemistry (Benakaprasad et al., 2007).

Molecular Structure Analysis

X-ray crystallography studies provide detailed insights into the molecular structure of related compounds. These studies reveal the conformation of the piperidine and phenyl rings and the overall geometry around sulfur or other atoms, depending on the specific substituents present in the molecule (Revathi et al., 2015). Such analyses are crucial for understanding the compound's molecular behavior and reactivity.

Chemical Reactions and Properties

Research into compounds with chlorophenyl and piperidinyl groups often explores their reactivity towards various nucleophiles and electrophiles. Studies have shown that these compounds can undergo nucleophilic addition, highlighting their potential for further functionalization and application in more complex chemical synthesis (Pouzet et al., 1998).

Physical Properties Analysis

The physical properties, including thermal stability and optical behavior, are essential for understanding a compound's suitability for specific applications. Thermogravimetric analysis (TGA) and spectroscopic techniques like UV-Vis and IR spectroscopy are commonly used to characterize these aspects. For instance, studies on related compounds have demonstrated stability across a broad temperature range and detailed the optical properties through spectroscopic analysis (Karthik et al., 2021).

Chemical Properties Analysis

The chemical properties, such as reactivity with nucleophiles and the formation of specific products, are directly influenced by the molecular structure. The presence of functional groups like chlorophenyl and piperidinyl affects the compound's electron distribution and reactivity pattern. Research findings often employ techniques like NMR spectroscopy and mass spectrometry to elucidate these properties, offering insights into potential chemical transformations and interactions (Rui, 2010).